Tert-butyl 2-(3-aminophenyl)-2-methylpropionate

• CAS No.: 252209-97-5
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: tert-butyl 2-(3-aminophenyl)-2-methylpropanoate
• InChI: InChI=1S/C14H21NO2/c1-13(2,3)17-12(16)14(4,5)10-7-6-8-11(15)9-10/h6-9H,15H2,1-5H3
• InChI Key: NSWHJECJCZEFAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C)(C)C1=CC(=CC=C1)N

Description

Tert-butyl 2-(3-aminophenyl)-2-methylpropionate is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of t-butyl 2-(3-nitrophenyl)-2-methyl-propionate (3.6 g) in ethanol (100 mL), 10% palladium carbon (400 mg) was added, followed by stirring at room temperature for 2 hours under a hydrogen atmosphere. The reaction mixture was filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate: n-hexane=1:5), whereby tert-butyl 2-(3-aminophenyl)-2-methylpropionate (2.87 g) was obtained.